(2-chloro-5-fluorophenyl)methanethiol
Overview
Description
(2-Chloro-5-fluorophenyl)methanethiol, commonly known as CFMT, is a chemical compound with the molecular formula C6H4ClFSH. It is a colorless liquid with a strong odor and is soluble in most organic solvents. CFMT is a versatile compound that has been used in a variety of applications, including synthesis, pharmaceuticals, and materials science.
Scientific Research Applications
CFMT has been used in a variety of scientific research applications. It has been used in the synthesis of a variety of organic compounds, including pharmaceuticals, agrochemicals, and dyes. It has also been used in the synthesis of polymers and other materials. In addition, CFMT has been used in the synthesis of peptides, proteins, and other biomolecules. It has also been used in the study of enzymatic reactions and other biochemical processes.
Mechanism of Action
The mechanism of action of CFMT is not well understood. However, it is known to interact with a variety of biomolecules, including proteins, peptides, and enzymes. It is believed that CFMT interacts with these biomolecules by forming covalent bonds with them.
Biochemical and Physiological Effects
The biochemical and physiological effects of CFMT are not well understood. However, it is known to be toxic and can cause skin and eye irritation. In addition, it can induce cell death in a variety of cell types. It is also known to interfere with the activity of enzymes and other proteins.
Advantages and Limitations for Lab Experiments
The advantages of CFMT for lab experiments include its low cost and ease of synthesis. Additionally, it is a versatile compound and can be used in a variety of applications. The main limitation of CFMT is its toxicity, which can make it difficult to use in certain experiments.
Future Directions
The future directions of CFMT research include further investigation into its biochemical and physiological effects, as well as its potential applications in drug discovery and development. Additionally, further research into its mechanism of action and its ability to interact with biomolecules could lead to new insights into the biochemical processes of living organisms. Additionally, further research into its potential toxicity and its ability to induce cell death could lead to the development of new treatments for diseases. Finally, further research into its potential applications in materials science and other fields could lead to the development of new materials and products.
Synthesis Methods
CFMT can be synthesized in a variety of ways, including the reaction of thiophenol with 2-chloro-5-fluoroaniline. The reaction proceeds through the formation of an intermediate, 2-chloro-5-fluoro-3-nitrophenol, which is then reduced to CFMT. The reaction is typically carried out in the presence of a base, such as sodium hydroxide or potassium hydroxide, and a catalyst, such as palladium or platinum. The reaction is typically carried out in a solvent, such as ethyl acetate or dichloromethane.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for (2-chloro-5-fluorophenyl)methanethiol involves the reaction of 2-chloro-5-fluorobenzaldehyde with hydrogen sulfide in the presence of a reducing agent to yield the corresponding thiol.", "Starting Materials": [ "2-chloro-5-fluorobenzaldehyde", "Hydrogen sulfide", "Reducing agent" ], "Reaction": [ "Step 1: Dissolve 2-chloro-5-fluorobenzaldehyde in a suitable solvent.", "Step 2: Add hydrogen sulfide gas to the reaction mixture.", "Step 3: Add a reducing agent to the reaction mixture.", "Step 4: Heat the reaction mixture under reflux for several hours.", "Step 5: Cool the reaction mixture and filter the resulting solid.", "Step 6: Wash the solid with a suitable solvent to obtain the desired product." ] } | |
CAS RN |
1602405-69-5 |
Molecular Formula |
C7H6ClFS |
Molecular Weight |
176.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
